Cas no 250726-40-0 (Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate)

Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate structure
250726-40-0 structure
Product Name:Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
CAS No:250726-40-0
MF:C8H10N2O4S
MW:230.241000652313
CID:2129058
Update Time:2023-08-03

Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2-(methylsulfonyl)-4-Pyrimidinecarboxylic acid ethyl ester
    • Ethyl 2-(methylsulfonyl)pyrimidine-4-carboxylate
    • 2-Methanesulfonyl-pyrimidine-4-carboxylic acid ethyl ester
    • 6892AB
    • AX8076298
    • ethyl 2-methylsulfonylpyrimidine-4-carboxylate
    • Ethyl 2-(methanesulfonyl)pyrimidine-4-carboxylate
    • A828059
    • 2-methylsulfonyl-4-pyrimidinecarboxylic acid ethyl ester
    • 2-methanesulfonylpyrimidine-4-carboxylic acid ethyl ester
    • Inchi: 1S/C8H10N2O4S/c1-3-14-7(11)6-4-5-9-8(10-6)15(2,12)13/h4-5H,3H2,1-2H3
    • InChI Key: LGRHFBUCESQSOB-UHFFFAOYSA-N
    • SMILES: S(C)(C1N=CC=C(C(=O)OCC)N=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 322
  • Topological Polar Surface Area: 94.6
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